Sodium 5-(3,3-diethoxypropylamino)thieno[3,2-b]pyridin-7-olate

• Molecular Formula: C14H19N2NaO3S
• Molecular Weight: 318.37 g/mol
• IUPAC Name: sodium;5-(3,3-diethoxypropylamino)thieno[3,2-b]pyridin-7-olate
• InChI: InChI=1S/C14H20N2O3S.Na/c1-3-18-13(19-4-2)5-7-15-12-9-11(17)14-10(16-12)6-8-20-14;/h6,8-9,13H,3-5,7H2,1-2H3,(H2,15,16,17);/q;+1/p-1
• InChI Key: XNYNDYVNBAGGOG-UHFFFAOYSA-M
• Canonical SMILES: CCOC(CCNC1=NC2=C(C(=C1)[O-])SC=C2)OCC.[Na+]

Description

Sodium 5-(3,3-diethoxypropylamino)thieno[3,2-b]pyridin-7-olate is a useful research compound. Its molecular formula is C14H19N2NaO3S and its molecular weight is 318.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-(3,3-Diethoxypropylamino)-7-oxo-4,7-dihydrothieno[3,2-b]pyridine-6-carboxylic acid (432 g, 1.27 mol) was mixed with sodium methoxide (95% pure, 75.8 g, 1.33 mol) and suspended in xylenes (2 L). The resultant mixture was heated at reflux for 2 h. The reaction mixture was gradually cooled to room temperature with stirring to afford light brown solids. The solids were collected by filtration and washed with toluene and dried under vacuum at 50-60° C. for 48 h to give the desired intermediate sodium 5-(3,3-diethoxypropylamino)thieno[3,2-b]pyridin-7-olate (a solid). This crude product was used in the next step without further purification. 1H NMR (400 MHz, DMSO d6) δ 1.08 (m, 6H), 1.72 (q, 2H, J=6.8 Hz), 3.15 (m, 2H), 4.55 (t, 1H, J=6 Hz), 6.22 (s, 1H), 6.98 (d, 1H, J=5.2 Hz), 7.53 (d, 1H, J=5.2 Hz).